2-(3-Aminophenyl)pyrimidin-5-amine

• CAS No.: 17802-58-3
• Molecular Formula: C10H10N4
• Molecular Weight: 186.218
• IUPAC Name: 2-(3-aminophenyl)pyrimidin-5-amine
• InChI: InChI=1S/C10H10N4/c11-8-3-1-2-7(4-8)10-13-5-9(12)6-14-10/h1-6H,11-12H2
• InChI Key: KLHSGENYMMOQFL-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)N)C2=NC=C(C=N2)N
• Synonyms: Pyrimidine, 5-amino-2-(m-aminophenyl)- (8CI)

Description

2-(3-Aminophenyl)pyrimidin-5-amine (CAS 17802-58-3) is a pyrimidine derivative featuring an aminophenyl substituent at the 2-position of the pyrimidine ring. Its structure consists of a six-membered pyrimidine ring with an amino group (-NH2) at the 5-position and a 3-aminophenyl group at the 2-position. Its meta-substituted aminophenyl group distinguishes it from positional isomers, such as the para-substituted analog 2-(4-aminophenyl)pyrimidin-5-amine (CAS 895156-59-9), which exhibits a higher structural similarity score (0.95 vs. 0.93) .

Comparison with Similar Compounds

Comparison with Structural Analogs

Positional Isomers: Meta vs. Para Substitution

The substitution pattern of the aminophenyl group significantly impacts biological activity. For example:

• 2-(4-Aminophenyl)pyrimidin-5-amine (CAS 895156-59-9): The para-substituted isomer shows a higher similarity index (0.95) to the target compound and is often used as a reference in structure-activity relationship (SAR) studies. Its linear geometry may enhance interactions with planar binding pockets in enzymes or receptors .
• Studies on benzothiazole analogs (e.g., 2-(3-aminophenyl)benzothiazole) demonstrate that meta-substitution can reduce activity compared to para-substituted versions, highlighting the importance of substituent positioning .

Table 1: Comparison of Positional Isomers

Compound	CAS Number	Similarity Index	Key Feature
2-(4-Aminophenyl)pyrimidin-5-amine	895156-59-9	0.95	Para-substitution, linear geometry
2-(3-Aminophenyl)pyrimidin-5-amine	17802-58-3	0.93	Meta-substitution, angled geometry

Heterocyclic Core Modifications

Replacing the pyrimidine core with other heterocycles alters pharmacological profiles:

• 3-(3-Aminophenyl)-N-(3-chlorophenyl)pyrazolo[1,5-a]pyrimidin-5-amine (PDB 3E7V): This pyrazolo-pyrimidine derivative, with a chlorophenyl group, exhibits a Tanimoto coefficient of 0.76 compared to the target compound. Its fused heterocyclic system enhances rigidity, improving binding to Haspin kinase (Ki = 12 nM) .
• SCH-442416 (triazolo-pyrimidine analog): A potent adenosine A2A receptor antagonist (Ki = 1.1 nM) with >1000-fold selectivity over other adenosine receptors.

Table 2: Heterocyclic Analogs

Compound	Core Structure	Target/Activity	Key Substituents
Target Compound	Pyrimidine	Kinase inhibition (hypothetical)	3-Aminophenyl, 5-amino
3-(3-Aminophenyl)-N-(3-Cl-Ph)-pyrazolo-pyrimidine	Pyrazolo-pyrimidine	Haspin kinase (Ki = 12 nM)	3-Chlorophenyl
SCH-442416	Triazolo-pyrimidine	Adenosine A2A (Ki = 1.1 nM)	2-Furanyl, 4-methoxyphenylpropyl

Substituent Effects on Activity

• 2-(2-Methoxyethoxy)pyrimidin-5-amine (CAS 1251024-07-3): The methoxyethoxy chain improves aqueous solubility but may reduce membrane permeability due to increased polarity .

Key Research Findings

Positional Isomerism: Meta-substitution in aminophenyl-pyrimidines reduces binding affinity in benzothiazole-based enzyme inhibitors compared to para-substituted analogs .

Heterocyclic Rigidity : Pyrazolo-pyrimidine cores (e.g., PDB 3E7V) improve kinase inhibition through conformational restraint, a strategy applicable to optimizing the target compound .

Selectivity in Adenosine Antagonists: Triazolo-pyrimidines like SCH-442416 achieve >1000-fold selectivity for A2A receptors, suggesting that substituent polarity and size are critical for avoiding off-target interactions .